Cas no 967-45-3 (Methyl 2-(1-oxo-1H-2-benzopyran-3-yl)benzoate)

• Product name: Methyl 2-(1-oxo-1H-2-benzopyran-3-yl)benzoate
• CAS No: 967-45-3
• MF: C₁₇H₁₂O₄
• MW: 280.275
• CID: 2820080
• PubChem ID: 71444965

Methyl 2-(1-oxo-1H-2-benzopyran-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• DTXSID10853680
• 967-45-3
• Methyl 2-(1-oxo-1H-isochromen-3-yl)benzoate
• Methyl 2-(1-oxo-1H-2-benzopyran-3-yl)benzoate

• Inchi： InChI=1S/C17H12O4/c1-20-16(18)14-9-5-4-8-13(14)15-10-11-6-2-3-7-12(11)17(19)21-15/h2-10H,1H3
• InChI Key： QHZBCYQGOQIODP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 280.07355886Da
• Monoisotopic Mass: 280.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6Ų